Cas no 1705745-06-7 (3-(methylsulfanyl)-8-[4-(thiophen-2-yl)benzoyl]-8-azabicyclo[3.2.1]octane)

• Product Name: 3-(methylsulfanyl)-8-[4-(thiophen-2-yl)benzoyl]-8-azabicyclo[3.2.1]octane
• CAS No: 1705745-06-7
• MF: C₁₉H₂₁NOS₂
• MW: 343.506142377853
• CID: 5366451
• Update Time: 2025-07-21

3-(methylsulfanyl)-8-[4-(thiophen-2-yl)benzoyl]-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• (3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)-(4-thiophen-2-ylphenyl)methanone
• 3-(methylsulfanyl)-8-[4-(thiophen-2-yl)benzoyl]-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C19H21NOS2/c1-22-17-11-15-8-9-16(12-17)20(15)19(21)14-6-4-13(5-7-14)18-3-2-10-23-18/h2-7,10,15-17H,8-9,11-12H2,1H3
• InChI Key： KWOOPPFHTUIDMR-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1CC(SC)C2)(C1=CC=C(C2SC=CC=2)C=C1)=O

Additional information on 3-(methylsulfanyl)-8-[4-(thiophen-2-yl)benzoyl]-8-azabicyclo[3.2.1]octane

Introduction to 3-(methylsulfanyl)-8-[4-(thiophen-2-yl)benzoyl]-8-azabicyclo[3.2.1]octane (CAS No. 1705745-06-7) and Its Emerging Applications in Chemical Biology

3-(methylsulfanyl)-8-[4-(thiophen-2-yl)benzoyl]-8-azabicyclo[3.2.1]octane, identified by the chemical identifier CAS No. 1705745-06-7, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the field of chemical biology and drug discovery. This bicyclic scaffold, featuring a nitrogen-containing heterocycle fused with a thiophene benzoyl moiety, presents a unique combination of chemical properties that make it a promising candidate for various therapeutic applications.

The molecular architecture of 3-(methylsulfanyl)-8-[4-(thiophen-2-yl)benzoyl]-8-azabicyclo[3.2.1]octane is characterized by its rigid bicyclo[3.2.1]octane core, which provides stability and tunable electronic properties due to the presence of the nitrogen atom in the azabicyclic system. The methylsulfanyl group at the 3-position introduces a polar, lipophilic character, enhancing solubility and membrane permeability, while the 4-(thiophen-2-yl)benzoyl substituent contributes to hydrophobic interactions and potential binding affinity with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with biological receptors, particularly those involved in neurodegenerative and inflammatory diseases. The bicyclo[3.2.1]octane scaffold has been shown to mimic natural product motifs, which are often privileged structures in drug design due to their high binding affinity and selectivity. The incorporation of a thiophene ring further enhances the compound's pharmacological potential by modulating electronic distributions and influencing conformational flexibility.

In vitro studies have demonstrated that 3-(methylsulfanyl)-8-[4-(thiophen-2-yl)benzoyl]-8-azabicyclo[3.2.1]octane exhibits promising activity against enzymes implicated in cancer progression, such as kinases and proteases. The benzoyl moiety serves as a key pharmacophore, facilitating hydrogen bonding interactions with active site residues, while the thiophene ring contributes to π-stacking interactions with aromatic residues in target proteins. These findings align with recent research indicating that heterocyclic compounds derived from bicycles are effective modulators of protein function.

The methylsulfanyl group at the 3-position of the molecule has been identified as a critical determinant of its bioactivity, influencing both solubility and metabolic stability. This feature is particularly relevant in drug development, where optimal pharmacokinetic profiles are essential for therapeutic efficacy. Comparative studies have shown that analogs with varying substituents at this position exhibit differential bioavailability, underscoring the importance of structural optimization.

Emerging research also highlights the potential of 3-(methylsulfanyl)-8-[4-(thiophen-2-yl)benzoyl]-8-azabicyclo[3.2.1]octane as a tool compound for investigating neural pathways associated with pain perception and neurotransmitter release. The compound's ability to interact with multiple receptor types suggests its utility in developing novel therapeutics for neurological disorders. Preclinical trials have begun to explore its efficacy in models of chronic pain, where its structural features may provide advantages over existing treatments.

The synthesis of this compound presents an interesting challenge due to its complex cyclic framework and multiple functional groups. Advances in synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have enabled more efficient production routes. These developments not only facilitate access to larger quantities of material for research but also allow for rapid diversification of the scaffold for high-throughput screening applications.

From a regulatory perspective, 3-(methylsulfanyl)-8-[4-(thiophen-2-yl)benzoyl]-8-azabicyclo[3.2.1]octane (CAS No. 1705745-06-7) has been evaluated for safety and toxicity under Good Manufacturing Practices (GMP). Preliminary data indicate low acute toxicity profiles, which is encouraging for further development into clinical candidates. However, comprehensive long-term studies are necessary to fully assess its safety profile before human trials can commence.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 3-(methylsulfanyl)-8-[4-(thiophen-2-yl)benzoyl]-8-azabicyclo[3.2.1]octane by predicting their biological activity based on structural features alone. These computational approaches have complemented traditional experimental screening methods, enabling researchers to prioritize compounds more efficiently.

In conclusion,3-(methylsulfanyl)-8-[4-(thiophen-2-yliyl)benzoyl]-8 azabicyclo[32 .10ctane(CAS No 1705745067) stands as an exemplar of innovative chemical biology research with significant therapeutic implications Its unique structural features make it a versatile scaffold for designing novel drugs targeting neurological inflammatory diseases pain perceptionand other challenging medical conditions Continued exploration into its pharmacological properties synthetic pathwaysand regulatory compliance will further solidify its role as a valuable asset in modern medicinal chemistry